4-chloro-8-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline
Overview
Description
The compound “4-chloro-8-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline” is a complex organic molecule. It contains a quinoline ring, which is a heterocyclic aromatic organic compound with the chemical formula C9H7N. Quinolines are used in the manufacture of dyes, the preparation of hydroxyquinoline sulfate and niacin. They are also found in several natural products .
Chemical Reactions Analysis
The tetramethyl-1,3,2-dioxaborolane group is often used in Suzuki-Miyaura cross-coupling reactions . This suggests that the compound could potentially be used as a reagent in these types of reactions.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the planarity of the quinoline group could potentially increase its lipophilicity, which could in turn affect its solubility and permeability properties .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-chloro-8-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline involves the Suzuki-Miyaura cross-coupling reaction between 4-chloro-8-methyl-6-iodoquinoline and 4,4,5,5-tetramethyl-1,3,2-dioxaborolan in the presence of a palladium catalyst.", "Starting Materials": [ "4-chloro-8-methyl-6-iodoquinoline", "4,4,5,5-tetramethyl-1,3,2-dioxaborolan", "Palladium catalyst", "Base", "Solvent" ], "Reaction": [ "Step 1: 4-chloro-8-methyl-6-iodoquinoline is reacted with a base in a solvent to form the corresponding lithium or magnesium salt.", "Step 2: 4,4,5,5-tetramethyl-1,3,2-dioxaborolan is added to the reaction mixture and the resulting mixture is heated to form the boronate ester.", "Step 3: The palladium catalyst is added to the reaction mixture and the mixture is heated under an inert atmosphere to initiate the Suzuki-Miyaura cross-coupling reaction.", "Step 4: The reaction mixture is quenched with water and extracted with an organic solvent.", "Step 5: The organic layer is washed with water and dried over anhydrous sodium sulfate.", "Step 6: The solvent is removed under reduced pressure to obtain the crude product, which is purified by column chromatography to obtain the desired product." ] } | |
CAS RN |
2230902-83-5 |
Product Name |
4-chloro-8-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)quinoline |
Molecular Formula |
C16H19BClNO2 |
Molecular Weight |
303.6 |
Purity |
95 |
Origin of Product |
United States |
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